Cas no 1354487-87-8 ((2S,4S)-1-(tert-Butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)-2-pyrrolidinecarboxylic acid)

• Product Name: (2S,4S)-1-(tert-Butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)-2-pyrrolidinecarboxylic acid
• CAS No: 1354487-87-8
• MF: C₁₆H₁₉ClFNO₅
• MW: 359.77716755867
• CID: 3045984
• PubChem ID: 26192609
• Update Time: 2025-11-07

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)-2-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(tert-Butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)-2-pyrrolidinecarboxylic acid
• (2S,4S)-1-(tert-Butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)-2-pyrrolidinecarboxy
• (2S,4S)-1-(tert-butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)pyrrolidine-2-carboxylic acid
• AKOS005264170
• 1354487-87-8
• AKOS015838336
• (2S,4S)-4-(3-chloro-4-fluorophenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C16H19ClFNO5/c1-16(2,3)24-15(22)19-8-10(7-13(19)14(20)21)23-9-4-5-12(18)11(17)6-9/h4-6,10,13H,7-8H2,1-3H3,(H,20,21)/t10-,13-/m0/s1
• InChI Key： BBOHNDQEUQYPLA-GWCFXTLKSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](OC2=CC=C(F)C(Cl)=C2)C[C@H]1C(O)=O

Computed Properties

• Exact Mass: 359.0935786g/mol
• Monoisotopic Mass: 359.0935786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 495.4±45.0 °C at 760 mmHg
• Flash Point: 253.4±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)-2-pyrrolidinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-1-(tert-Butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)-2-pyrrolidinecarboxylic acid

Professional Introduction to (2S,4S)-1-(tert-Butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)-2-pyrrolidinecarboxylic Acid (CAS No. 1354487-87-8)

Compound (2S,4S)-1-(tert-Butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)-2-pyrrolidinecarboxylic acid, identified by its CAS number 1354487-87-8, is a meticulously designed molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of synthetic intermediates that are instrumental in the development of novel therapeutic agents. The structural features of this molecule, particularly its stereochemistry and functional groups, make it a valuable scaffold for further chemical modifications and biological evaluations.

The stereochemical configuration of (2S,4S)-1-(tert-Butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)-2-pyrrolidinecarboxylic acid is critical to its pharmacological properties. The presence of the (2S,4S) configuration suggests that the compound has been synthesized with high enantioselectivity, which is a common requirement for biologically active molecules. The tert-butoxycarbonyl (Boc) group at the C1 position serves as an protecting group for the amine functionality, allowing for selective deprotection in subsequent synthetic steps. This protective strategy is widely employed in peptide and amine chemistry to prevent unwanted side reactions.

The pyrrolidine core of this compound is a privileged scaffold that has been extensively studied for its potential in drug discovery. Pyrrolidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them suitable candidates for therapeutic intervention. In particular, the phenoxy group at the C4 position introduces both chloro and fluoro substituents, which are commonly found in bioactive molecules. These substituents can modulate the electronic properties of the aromatic ring and influence the binding affinity of the compound to its target.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have shown that (2S,4S)-1-(tert-Butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)-2-pyrrolidinecarboxylic acid can interact with various biological targets through hydrogen bonding and hydrophobic interactions. These interactions are critical for determining the efficacy and selectivity of the compound as a potential drug candidate.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. For instance, asymmetric hydrogenation or resolution techniques may be employed to obtain the (2S,4S) configuration. The introduction of the phenoxy group also requires careful consideration to avoid regioselective or stereoselective challenges during synthesis.

In vitro studies have begun to explore the biological activity of (2S,4S)-1-(tert-Butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)-2-pyrrolidinecarboxylic acid. Preliminary results suggest that this compound exhibits promising activity against certain enzymatic targets. For example, it has shown inhibitory effects on enzymes involved in inflammatory pathways, which are relevant to conditions such as arthritis and autoimmune diseases. The chloro and fluoro substituents are believed to play a crucial role in mediating these interactions by enhancing binding affinity.

The phenoxy group's electronic properties also contribute to the compound's potential bioactivity. The presence of electron-withdrawing groups such as chlorine and fluorine can increase the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack by biological targets. This feature is particularly useful in designing molecules that require covalent binding to their targets for prolonged duration of action.

Future studies will focus on optimizing the synthesis of this compound to improve yield and scalability. Additionally, more extensive biological evaluations will be conducted to identify potential therapeutic applications. The development of novel synthetic methodologies will also be explored to facilitate access to related analogs that may exhibit enhanced pharmacological properties.

The impact of computational tools on drug discovery cannot be overstated. Advanced software packages allow researchers to rapidly screen large libraries of compounds for potential bioactivity before undertaking costly wet-lab experiments. This approach has significantly reduced the time required to identify promising drug candidates and has improved the efficiency of drug development pipelines.

The role of stereochemistry in pharmaceutical chemistry cannot be emphasized enough. Many drugs on the market today owe their efficacy to their specific stereochemical configuration. Compounds that lack stereoselectivity often exhibit reduced potency or unwanted side effects due to interactions with off-target proteins or enzymes. Therefore, ensuring high enantiomeric purity is essential for successful drug development.

In conclusion, (2S,4S)-1-(tert-Butoxycarbonyl)-4-(3-chloro-4-fluorophenoxy)-2-pyrrolidinecarboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for further drug development efforts. With continued research and innovation, this compound has the potential to contribute to the discovery of novel therapeutic agents that address unmet medical needs.